Cas no 107091-01-0 (Carda-16,20(22)-dienolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-2,14-dihydroxy-, (2a,3b,5b)- (9CI))

• Product Name: Carda-16,20(22)-dienolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-2,14-dihydroxy-, (2a,3b,5b)- (9CI)
• CAS No: 107091-01-0
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 214322
• Update Time: 2024-03-01

Carda-16,20(22)-dienolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-2,14-dihydroxy-, (2a,3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carda-16,20(22)-dienolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-2,14-dihydroxy-, (2a,3b,5b)- (9CI)
• (+)-Neriumoside
• Neriumoside
• Carda-16,20(22)-dienolide, 3-[(2,6-dideoxy-3-O-methyl-β-D-lyxo-hexopyranosyl)oxy]-2,14-dihydroxy-, (2α,3β,5β)-

• Inchi： 1S/C30H44O8/c1-16-27(33)24(35-4)13-26(37-16)38-23-12-18-5-6-21-20(28(18,2)14-22(23)31)7-9-29(3)19(8-10-30(21,29)34)17-11-25(32)36-15-17/h8,11,16,18,20-24,26-27,31,33-34H,5-7,9-10,12-15H2,1-4H3
• InChI Key： IHMOHRFETWTCGG-UHFFFAOYSA-N
• SMILES： COC1C(O)C(C)OC(OC2C(O)CC3(C(CCC4C5(C(C(C6COC(=O)C=6)=CC5)(C)CCC43)O)C2)C)C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 706.1±60.0 °C(Predicted)
• PSA: 52.54
• pka: 13.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides